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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B1360085

In-Depth Technical Guide to Direct Yellow 44

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
applications of Direct Yellow 44 (C.l. 29000), a versatile azo dye. The information is curated
for researchers and professionals in life sciences and drug development, with a focus on its
technical specifications and potential laboratory applications.

Core Properties of Direct Yellow 44

Direct Yellow 44 is a water-soluble anionic dye known for its high affinity for cellulosic fibers.[1]
Its molecular structure, characterized by multiple azo bonds and sulfonate groups, is
responsible for its vibrant yellow color and its utility in various staining and dyeing processes.

Quantitative Data Summary

The key quantitative data for Direct Yellow 44 are summarized in the table below for easy
reference and comparison.
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Property Value References
Molecular Formula C27H20NeNa20sS [L121131415]116]117]
Molecular Weight 634.53 g/mol [L1213141e1e171
CAS Number 8005-52-5 [1][2][6]

Colour Index (C.1.) No. 29000 [11[7]

Direct Fast Yellow GC, Sirius
Synonyms Yellow GC, Direct Yellow L4G, [11[2][41[5]
Solophenyl Yellow 5GL

Appearance Orange to brown powder [11121[71

Solubility in Water (at 90°C) 60 g/L [1]

Manufacturing Process Overview

The synthesis of Direct Yellow 44 is a multi-step process involving diazotization and coupling
reactions. The general workflow is outlined below.
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General Manufacturing Workflow of Direct Yellow 44
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Caption: A simplified diagram illustrating the key stages in the synthesis of Direct Yellow 44.
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Experimental Protocols

While Direct Yellow 44 is primarily used in the textile and paper industries, its properties as a
direct dye make it relevant for certain biological staining procedures, particularly for collagen
visualization. Although a specific, validated protocol for Direct Yellow 44 in histological
applications is not readily available in the reviewed literature, the following protocol for
Picrosirius Red (a related sulfonated azo dye) provides a detailed methodology that can serve
as a starting point for developing staining procedures with Direct Yellow 44.

Picro-Sirius Red Staining for Collagen Visualization

This method is highly specific for collagen and, when viewed under polarized light, can help
differentiate between different types of collagen fibers.

Materials and Reagents:

Picro-Sirius Red Solution:

o Sirius Red F3B (C.I. 35782) or Direct Red 80: 0.5 g
o Saturated aqueous solution of picric acid: 500 ml

Acidified Water:

o Glacial acetic acid: 5 ml

o Distilled or tap water: 1 L

Weigert's hematoxylin (optional, for nuclear counterstaining)

100% Ethanol

Xylene

Resinous mounting medium

Procedure:

o Deparaffinization and Rehydration:
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o Deparaffinize paraffin-embedded tissue sections in xylene.

o Rehydrate through a graded series of ethanol (100%, 95%, 70%) to distilled water.

» Nuclear Staining (Optional):

o Stain nuclei with Weigert's hematoxylin.

o Wash in running tap water for 10 minutes.
o Collagen Staining:

o Stain the sections in the Picro-Sirius Red solution for 60 minutes.
e Rinsing:

o Wash the slides in two changes of acidified water.
o Dehydration:

o Dehydrate the sections in three changes of 100% ethanol.
e Clearing and Mounting:

o Clear the sections in xylene.

o Mount with a resinous medium.
Expected Results:

 Bright-field Microscopy: Collagen will appear red on a pale yellow background. Nuclei, if
stained, will be black.

e Polarized Light Microscopy: Collagen fibers will be birefringent, with larger fibers appearing
yellow or orange and thinner fibers appearing green.

The workflow for this histological staining procedure is visualized below.
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Histological Staining Workflow for Collagen
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Caption: A flowchart of the experimental workflow for collagen staining using the Picro-Sirius
Red method.

Applications in Research
Direct Yellow 44 and related dyes are valuable tools in various research fields:
o Textile Science: Used to study dye uptake, fixation, and lightfastness on cellulosic fibers.

» Histology and Pathology: As demonstrated by the related Sirius Red, these dyes can be
employed for the visualization and quantification of collagen in tissue sections, which is
crucial for studies on fibrosis, wound healing, and connective tissue disorders.[3]

o Materials Science: The dye's properties can be explored for the development of new
pigments and functionalized materials.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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